Cas no 941964-13-2 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,3-diphenylpropanamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,3-diphenylpropanamide
• CAS No: 941964-13-2
• MF: C₂₃H₁₉F₂N₅O
• MW: 419.426671266556
• CID: 6305010
• PubChem ID: 18565770
• Update Time: 2025-05-19

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,3-diphenylpropanamide
• AKOS024625685
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3,3-diphenylpropanamide
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3,3-diphenylpropanamide
• 941964-13-2
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,3-diphenylpropanamide
• F2070-1243

• Inchi： 1S/C23H19F2N5O/c24-20-12-11-18(13-21(20)25)30-22(27-28-29-30)15-26-23(31)14-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-13,19H,14-15H2,(H,26,31)
• InChI Key： VNKMKUBSSGYDQI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CNC(CC(C2C=CC=CC=2)C2C=CC=CC=2)=O)=NN=N1)F

Computed Properties

• Exact Mass: 419.15576657g/mol
• Monoisotopic Mass: 419.15576657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3,3-diphenylpropanamide

Introduction to N-{1-(3,4-difluorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-3,3-diphenylpropanamide (CAS No: 941964-13-2)

N-{1-(3,4-difluorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-3,3-diphenylpropanamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 941964-13-2, has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The presence of a 3,4-difluorophenyl group and a tetrazole moiety in its molecular framework suggests a high degree of complexity and specificity, which are often crucial for modulating biological pathways effectively.

The structural composition of N-{1-(3,4-difluorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-3,3-diphenylpropanamide encompasses several key functional groups that contribute to its distinctive chemical properties. The 3,4-difluorophenyl ring introduces electron-withdrawing effects and influences the electronic distribution within the molecule, while the tetrazole ring provides a nitrogen-rich environment that can interact with various biological targets. These features make the compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The tetrazole scaffold, in particular, has been extensively studied for its potential applications in medicinal chemistry. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it an attractive moiety for designing molecules with enhanced pharmacological activity. The incorporation of a 3,4-difluorophenyl group into this framework further enhances the compound's potential by introducing additional binding pockets and modulating its interactions with biological targets.

The 3,3-diphenylpropanamide moiety in N-{1-(3,4-difluorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-3,3-diphenylpropanamide contributes to the compound's overall solubility and stability. This amide group is commonly found in biologically active molecules due to its ability to form hydrogen bonds and interact with various biological receptors. The presence of two phenyl rings in this moiety further enhances the compound's hydrophobicity and stability under different physiological conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules with high accuracy. These tools have been instrumental in understanding the pharmacological properties of N-{1-(3,4-difluorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-3,3-diphenylpropanamide. By simulating its interactions with various biological targets, scientists have been able to identify potential therapeutic applications and optimize its structure for improved efficacy.

The synthesis of N-{1-(3,4-difluorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-3,3-diphenylpropanamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the tetrazole ring is particularly challenging due to its instability under certain conditions. However， recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These advancements have opened up new avenues for exploring its potential applications in drug discovery.

Ongoing research in the field of medicinal chemistry continues to uncover new insights into the pharmacological properties of N-{1-(3,